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Compound of Interest

Compound Name: Bicyclo[2.1.0]pentane

Cat. No.: B087172 Get Quote

Navigating the Risks: A Guide to Handling
Bicyclo[2.1.0]pentane
For Immediate Reference: Essential Safety and Handling Information for

Bicyclo[2.1.0]pentane

Researchers and drug development professionals working with the highly strained and volatile

compound Bicyclo[2.1.0]pentane must adhere to stringent safety protocols. Due to its unique

structure, this colorless liquid presents significant handling challenges. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to ensure the well-being of laboratory personnel and the integrity of research.

Personal Protective Equipment (PPE): Your First
Line of Defense
Given the volatile and potentially hazardous nature of Bicyclo[2.1.0]pentane, a

comprehensive personal protective equipment (PPE) strategy is mandatory. While a complete

Safety Data Sheet (SDS) with exhaustive toxicological data is not readily available, the known

properties and data from similar compounds necessitate a cautious approach.

Minimum Required PPE:
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Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards. A face shield should also be worn where splashing is a

risk.

Skin Protection: Fire/flame resistant and impervious clothing is required. Lab coats should be

made of a material that is not easily ignited and does not melt. Handle the substance with

chemically impermeable gloves that have been inspected for integrity prior to use.

Respiratory Protection: All handling of Bicyclo[2.1.0]pentane should be conducted in a

certified chemical fume hood to avoid inhalation of vapors. If exposure limits are exceeded,

or if irritation or other symptoms are experienced, a full-face respirator with appropriate

cartridges should be used.

Thermal Hazard Protection: No specific thermal hazards have been identified, but standard

laboratory practices for handling flammable liquids should be followed.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of

Bicyclo[2.1.0]pentane. This data is critical for safe handling, experimental design, and

emergency preparedness.

Property Value Unit Source

Molecular Formula C₅H₈ -

Molecular Weight 68.12 g/mol

Appearance Colorless liquid -

Boiling Point 45.5 (318.60) °C (K)

Vapor Pressure 316 mmHg at 25°C

Density 0.976 g/cm³

Note: This table represents a compilation of available data. Some safety-critical data, such as

flash point and explosive limits, are not currently available in the searched resources.
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Operational Plan: A Step-by-Step Protocol for Safe
Handling
Adherence to a strict operational plan is crucial to minimize risks associated with

Bicyclo[2.1.0]pentane.

1. Preparation and Pre-Handling:

Ensure a certified chemical fume hood is operational and clutter-free.
Assemble all necessary equipment, including spark-proof tools, within the fume hood.
Verify that an appropriate fire extinguisher (e.g., CO₂ or dry chemical) and a safety
shower/eyewash station are readily accessible.
Don all required personal protective equipment before handling the compound.

2. Handling and Experimentation:

Conduct all transfers and experimental procedures within the chemical fume hood.
Use a well-ventilated area for all operations.
Avoid the formation of aerosols and mists.
Ground and bond all containers and equipment to prevent static discharge.
Keep the compound away from heat, sparks, open flames, and other ignition sources.

3. Storage:

Store Bicyclo[2.1.0]pentane in a tightly closed container in a cool, dry, and well-ventilated
area.
Store away from incompatible materials, such as oxidizing agents.

Disposal Plan: Managing Bicyclo[2.1.0]pentane
Waste
Proper disposal of Bicyclo[2.1.0]pentane and contaminated materials is a critical component

of laboratory safety and environmental responsibility.

1. Waste Collection:

Collect all waste containing Bicyclo[2.1.0]pentane, including unused product and
contaminated materials (e.g., gloves, absorbent pads), in a designated, properly labeled, and
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sealed waste container.
Do not mix with other waste streams unless compatibility has been confirmed.

2. Waste Disposal:

All chemical waste must be disposed of in accordance with local, state, and federal
regulations.
Contact your institution's Environmental Health and Safety (EHS) department

To cite this document: BenchChem. [Personal protective equipment for handling
Bicyclo[2.1.0]pentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087172#personal-protective-equipment-for-handling-
bicyclo-2-1-0-pentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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